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Compound of Interest

Compound Name: Direct Red 254

Cat. No.: B1166072 Get Quote

An In-Depth Technical Guide to Direct Red 254
An Important Note on Chemical Identity: A significant point of confusion exists in publicly

available data regarding Direct Red 254. The name and CAS number for Direct Red 254
(101380-00-1) are frequently and incorrectly associated with the properties and synthesis of a

different, high-performance compound: Pigment Red 254 (CAS 84632-65-5).

This guide will first provide a detailed profile of the true Direct Red 254, an anionic disazo dye

used primarily for paper and textiles. It will then, for the purpose of clarification, detail the

properties and synthesis of Pigment Red 254, a diketo-pyrrolo-pyrrole (DPP) pigment, to

provide a comprehensive resource for researchers and prevent further ambiguity.

Part 1: Direct Red 254 (CAS: 101380-00-1)
Direct Red 254 is a water-soluble anionic dye belonging to the disazo chemical class. Its

primary application lies in the dyeing of cellulosic materials such as paper, cotton, and viscose

rayon, where it exhibits good affinity without the need for mordants.

Core Data and Properties
The key chemical and physical properties of Direct Red 254 are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1166072?utm_src=pdf-interest
https://www.benchchem.com/product/b1166072?utm_src=pdf-body
https://www.benchchem.com/product/b1166072?utm_src=pdf-body
https://www.benchchem.com/product/b1166072?utm_src=pdf-body
https://www.benchchem.com/product/b1166072?utm_src=pdf-body
https://www.benchchem.com/product/b1166072?utm_src=pdf-body
https://www.benchchem.com/product/b1166072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 101380-00-1

Molecular Formula C₂₂H₁₅N₅Na₂O₇S₂

Chemical Class Anionic Disazo Dye [1]

Appearance
Bluish-Pink Powder / Dark Red

Liquid
[1]

Solubility in Water Approx. 100 g/L [2]

λmax (in water)
500 - 530 nm (estimated for

class)
[3]

Light Fastness 4-5 (on a scale of 1-8) [1]

Dye Content (Liquid Form) 32-35% [1]

Synthesis
A definitive, publicly verified synthesis protocol for Direct Red 254 (CAS 101380-00-1) is not

readily available in the reviewed literature. One source suggests a potential route involving the

diazotization of 4-aminoazobenzene-4'-sulfonic acid and its subsequent coupling with J acid (7-

Amino-4-hydroxy-2-naphthalenesulfonic acid); however, it is noted that this may describe a

similar but distinct chemical structure[3].

Experimental Protocols for Application
Protocol 1: Dyeing of Paper Pulp (Continuous Addition Method)

This protocol describes a typical industrial process for coloring paper stock.

Methodology:

Dye Preparation: Prepare a stock solution of Direct Red 254 liquid dye. The dye can be

diluted with soft water to any required ratio to ensure accurate metering.

System Setup: Calibrate a metering pump to continuously add the dye solution into the

paper stock flow.
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Addition Point: The dye should be added to the system at a point that allows for sufficient

mixing with the pulp fibers before the headbox of the paper machine. Common addition

points include the machine chest, the suction side of the fan pump, or the stock line after the

headbox.

Avoiding Interactions: Ensure the dye addition point is kept separate from the addition points

of cationic additives (like fixing agents or some wet-strength resins) to prevent precipitation

and color spots[4]. A sufficient interval should be maintained.

Process Control: The flow rate of the dye solution is adjusted in real-time based on the target

shade of the paper and the production rate. This method offers excellent control and rapid

shade correction capabilities compared to batch dyeing[5].
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Workflow for continuous dyeing of paper pulp.

Protocol 2: Laboratory Dyeing of Cotton Fabric
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This protocol is a general procedure for applying direct dyes to cellulosic fabric like cotton.

Materials:

Cotton fabric swatch

Direct Red 254 powder

Soda Ash (Sodium Carbonate)

Common Salt (Sodium Chloride)

Laboratory dyeing apparatus (e.g., beaker on a hot plate with stirrer, or a lab-scale dyeing

machine)

Methodology:

Dye Bath Preparation:

Calculate the required amount of Direct Red 254 dye based on the weight of the fabric

(owf) for the desired shade (e.g., 1% owf).

Make a paste of the dye powder with a small amount of cold water. Add boiling water to

dissolve the paste completely.

Set up the dye bath with the dissolved dye, 0.5% to 1% soda ash (owf), and water to

achieve the desired liquor ratio (e.g., 20:1).

Dyeing Process:

Introduce the wetted cotton fabric into the dye bath at a starting temperature of 40°C.

Agitate the fabric in the bath for 15-20 minutes at this temperature.

Begin adding the required amount of common salt. For a medium shade, approximately

10-15% salt (owf) is used. Add the salt in two or three portions over 15-20 minutes to

ensure even uptake.
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Slowly raise the temperature of the dye bath to a boil (95-100°C) over 30 minutes.

Continue dyeing at the boil for 45-60 minutes with continuous agitation[6][7].

Rinsing and Drying:

After the dyeing time has elapsed, allow the bath to cool for 15 minutes for better dye

exhaustion.

Remove the fabric, squeeze out excess liquor, and rinse thoroughly with cold water until

the water runs clear.

A final rinse with hot water can help remove any unfixed surface dye.

Squeeze and air-dry the fabric. For improved wash fastness, an after-treatment with a

cationic dye-fixing agent can be applied according to the manufacturer's instructions.
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Prepare Dye Bath
(Dye, Soda Ash, Water)

Enter Fabric @ 40°C
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Experimental workflow for dyeing cotton with Direct Red 254.
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Part 2: Pigment Red 254 (CAS: 84632-65-5) - A Point
of Clarification
To aid researchers, this section details the high-performance pigment often confused with

Direct Red 254. Pigment Red 254 is a diketo-pyrrolo-pyrrole (DPP) pigment, renowned for its

brilliant color, high opacity, and exceptional resistance to heat, light, and weathering. It is

insoluble in water and used in demanding applications such as automotive paints, industrial

coatings, and plastics.

Core Data and Properties
Property Value Reference

CAS Number 84632-65-5

Molecular Formula C₁₈H₁₀Cl₂N₂O₂

Chemical Class Diketo-pyrrolo-pyrrole (DPP)

Appearance Bright Red Powder [8]

Solubility Insoluble in most solvents

λmax (in polymer) 552 - 560 nm [9][10]

Heat Resistance Up to 300°C

Light Fastness 8 (Excellent) [8]

Detailed Experimental Protocol for Synthesis
This protocol is adapted from patent literature for the synthesis of Pigment Red 254.

Materials:

Sodium metal

tert-Amyl alcohol

Ferric chloride (catalyst)
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p-Chlorobenzonitrile

Diisopropyl succinate

Nitrogen gas for inert atmosphere

Methodology:

Preparation of Sodium tert-Amyl Oxide:

Under a nitrogen atmosphere, charge a reaction kettle with 21g of sodium metal, 180g of

tert-amyl alcohol, and 1g of ferric trichloride.

Heat the mixture to 100°C and maintain a reflux with stirring for approximately 7 hours to

prepare the sodium tert-amyl oxide solution[11].

Condensation Reaction:

Cool the solution to 90°C and add 88g of p-chlorobenzonitrile. Stir until it is completely

dissolved.

At 90°C, begin the dropwise addition of a mixture of 74g of diisopropyl succinate and 50g

of tert-amyl alcohol. The addition should be controlled over a period of 3 hours.

After the addition is complete, maintain the reaction mixture at temperature for an

additional 2-5 hours to ensure the condensation reaction goes to completion[11].

Hydrolysis and Isolation:

Add the condensed reaction mass to 1000 mL of deionized water (optionally containing a

surfactant) for hydrolysis. Maintain at 40°C for 3 hours.

Remove the tert-amyl alcohol and by-product isopropanol via evaporation under reduced

pressure.

Filter the resulting solid precipitate.
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Wash the filter cake thoroughly with water and then with a solvent like methanol to remove

any remaining impurities.

Dry the product in an oven to obtain the crude Pigment Red 254[11].
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Synthesis workflow for Pigment Red 254.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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